Cas no 385766-54-1 (5-sulfanylhexan-3-one)
5-sulfanylhexan-3-one structure
Product Name:5-sulfanylhexan-3-one
CAS No:385766-54-1
MF:C6H12OS
MW:132.223880767822
CID:1489969
Update Time:2024-08-23
5-sulfanylhexan-3-one Chemical and Physical Properties
Names and Identifiers
-
- 5-sulfanylhexan-3-one
- 3-hexanone, 5-mercapto-
- 5-Mercaptohexan-3-one
-
- Inchi: 1S/C6H12OS/c1-3-6(7)4-5(2)8/h5,8H,3-4H2,1-2H3
- InChI Key: FVUILWCIRQEGGQ-UHFFFAOYSA-N
- SMILES: CCC(=O)CC(S)C
Computed Properties
- Exact Mass: 132.06096
Experimental Properties
- Density: 0.950±0.06 g/cm3(Predicted)
- Boiling Point: 189.0±23.0 °C(Predicted)
- PSA: 17.07
- pka: 10.09±0.10(Predicted)
5-sulfanylhexan-3-one Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
385766-54-1 (5-sulfanylhexan-3-one) Related Products
- 92585-08-5(4-Mercapto-2-pentanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk